5-Amino-3-methylpentanoic acid

• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: 5-amino-3-methylpentanoic acid
• InChI: InChI=1S/C6H13NO2/c1-5(2-3-7)4-6(8)9/h5H,2-4,7H2,1H3,(H,8,9)
• InChI Key: KQLVEQAREGFUPP-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN)CC(=O)O

Description

Chemical Structure and Properties 5-Amino-3-methylpentanoic acid (CAS: 102014-41-5) is a branched-chain amino acid derivative with the molecular formula C₆H₁₃NO₂ and a molecular weight of 131.17 g/mol . It exists as a racemic mixture (R,S) and is synthesized via catalytic hydrogenation of 4-cyano-3-methyl-2-butenoic acid ethyl ester, followed by hydrolysis under acidic conditions . The hydrochloride salt (CAS: 1394771-79-9) has a molecular weight of 167.64 g/mol and an IUPAC name 5-amino-3-methylpentanoic acid hydrochloride .

Pharmacological Relevance This compound is a homologue of baclofen, a selective agonist for GABAB receptors used as an antispastic agent.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Amino-3-methylpentanoic acid can be achieved through several methods. One common approach involves the reaction of 3-methylpentanoic acid with ammonia or an amine under specific conditions to introduce the amino group. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of 5-Amino-3-methylpentanoic acid often involves large-scale chemical synthesis using optimized reaction conditions. The process may include steps such as purification and crystallization to obtain a high-purity product suitable for various applications.

Chemical Reactions Analysis

Types of Reactions: 5-Amino-3-methylpentanoic acid undergoes several types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxo compounds.

Reduction: The carboxyl group can be reduced to form alcohol derivatives.

Substitution: The amino group can participate in substitution reactions with various reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols.

Scientific Research Applications

5-Amino-3-methylpentanoic acid is a non-proteinogenic amino acid with applications as a pharmaceutical intermediate . Research has explored its role in synthesizing novel peptide hybrids and its potential in various chemical processes .

Solid Phase Peptide Synthesis

5-amino-3-methyl-isoxazole-4-carboxylic acid (AMIA), an unnatural amino acid, can be used in solid phase peptide synthesis . During the synthesis, the amino group of the 5-amino-3-methyl-isoxazole-4-carboxylic acid remains unreactive under typical reaction conditions for creating the Fmoc-protected derivative . It is possible to couple an unblocked AMIA amino acid to the α-amino group of the N-terminal amino acid residue present in a peptide supported on a solid support .

Synthesis of 3-aminomethyl-5-methylhexanoic acid

3-aminomethyl-5-methylhexanoic acid can be derived from 3-methyl formate-5-methylhexanoic acid through urethane exchange and reduction . The process involves reacting 3-methyl formate-5-methylhexanoic acid with ammonia in methanol, followed by treatment with hydrochloric acid to yield 3-carbamoyl-5-methylhexanoic acid . This intermediate is then reduced using lithium borohydride to produce 3-aminomethyl-5-methylhexanoic acid .

Production of Isoleucine Diastereomers

Methods exist for producing single diastereomers of isoleucine in high stereochemical purity, which have applications as pharmaceutical intermediates . These methods involve converting single enantiomers of 2-methylbutyraldehyde to isoleucine hydantoins under conditions that prevent racemization of the chiral center in 2-methylbutyraldehyde . Subsequently, a stereoselective enzymatic reaction, catalyzed by hydantoinase, is employed using the aforementioned hydantoin as a precursor . The unnatural amino acid L-tert-leucine has been used as a precursor in the synthesis of a number of different developmental drugs .

Pharmaceutical Applications

Mechanism of Action

The mechanism of action of 5-Amino-3-methylpentanoic acid involves its interaction with specific molecular targets and pathways. It may act as a substrate for enzymes involved in amino acid metabolism, influencing the synthesis and degradation of proteins. The compound’s effects on cellular processes are mediated through its incorporation into metabolic pathways, where it can modulate enzyme activity and protein function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Table 1: Key Structural and Functional Differences

Compound Name	Molecular Formula	Key Structural Features	Pharmacological Target	Synthesis Method
5-Amino-3-methylpentanoic acid	C₆H₁₃NO₂	Branched chain; amino group at C5, methyl at C3	GABAB receptors (potential)	Hydrogenation of cyano esters
Baclofen (4-Amino-3-(4-chlorophenyl)butanoic acid)	C₁₀H₁₂ClNO₂	Aromatic chlorophenyl group at C3	GABAB receptors (established)	Multi-step alkylation/hydrolysis
Isoleucine (2-Amino-3-methylpentanoic acid)	C₆H₁₃NO₂	Amino group at C2, methyl at C3	Essential amino acid	Biosynthesis or fermentation
2-Amino-3,3-dimethylpent-4-ynoic acid	C₇H₁₁NO₂	Alkyne at C4, dimethyl at C3	Synthetic bioactive compound	Alkynylation of amino acids

Key Observations :

• Positional Isomerism: Unlike isoleucine (amino group at C2), 5-amino-3-methylpentanoic acid has its amino group at C5, altering its metabolic and receptor-binding profiles .
• Synthetic Complexity: 5-Amino-3-methylpentanoic acid requires multi-step hydrogenation and hydrolysis, whereas isoleucine is biosynthesized naturally .

Physicochemical Properties

Key Observations :

• Melting Point Discrepancy: The reported melting point for 5-amino-3-methylpentanoic acid (164–165°C) differs from literature values (133–135°C), suggesting polymorphism or synthesis variations .
• Safety Gaps: Hazard data for 5-amino-3-methylpentanoic acid is incomplete, unlike baclofen and isoleucine .

Pharmacological Activity

• GABAB Receptor Affinity: Baclofen exhibits nanomolar affinity for GABAB receptors, while 5-amino-3-methylpentanoic acid’s binding efficacy is unquantified but hypothesized to be weaker due to structural simplicity .

Biological Activity

5-Amino-3-methylpentanoic acid (AMPA) is an amino acid derivative that has garnered attention due to its potential biological activities, particularly in the field of medicinal chemistry. This article explores its synthesis, biological properties, and therapeutic applications, supported by data tables and relevant research findings.

Chemical Structure and Properties

5-Amino-3-methylpentanoic acid has the molecular formula $C_6H_{13}NO_2$ and a molecular weight of approximately 129.17 g/mol. Its structure features a branched alkyl chain with an amino group (-NH2) and a carboxylic acid group (-COOH), contributing to its unique properties.

Neuroprotective Effects

Research indicates that 5-amino-3-methylpentanoic acid exhibits neuroprotective properties, particularly in the context of neuropathic pain and other neurological disorders. It has been shown to interact with GABA receptors, which are crucial for inhibitory neurotransmission in the central nervous system.

• Case Study : A study published in Nature highlighted the use of related compounds in treating neuropathic pain, epilepsy, fibromyalgia, and migraine. These compounds, including AMPA derivatives, demonstrated significant efficacy in reducing symptoms associated with these conditions .

Pharmacological Profile

The pharmacological profile of AMPA suggests that it may act as a GABA_B agonist. In experimental models, it has been observed to modulate GABAergic transmission, which is essential for maintaining neuronal excitability.

• Research Findings : A study on baclofen homologues indicated that AMPA derivatives could exhibit enhanced functional activity compared to traditional GABA_B agonists . This suggests potential applications in developing new treatments for epilepsy and related disorders.

Synthesis Methods

The synthesis of 5-amino-3-methylpentanoic acid can be achieved through various methods, including enzymatic catalysis and chemical synthesis. The following table summarizes some common synthesis routes:

Synthesis Method	Description
Enzymatic Catalysis	Utilizes specific enzymes to produce chiral compounds.
Chemical Synthesis	Involves traditional organic reactions to form AMPA derivatives.

Comparative Analysis with Related Compounds

To better understand the unique properties of 5-amino-3-methylpentanoic acid, a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Unique Features
5-Amino-2-methylpentanoic acid	C6H14ClNO2	Different branching at the second carbon
L-Leucine	C6H13NO2	Essential amino acid involved in protein synthesis
2-Amino-4-methylpentanoic acid	C6H13NO2	Contains an additional methyl group on the fourth carbon

This table illustrates how AMPA's specific branching structure at the third carbon may confer distinct biological activities compared to other amino acids and derivatives.

Therapeutic Applications

The therapeutic potential of 5-amino-3-methylpentanoic acid extends beyond neurological disorders. Its role in protein synthesis and metabolism positions it as a candidate for various applications in biochemistry and pharmacology.

• Potential Uses :
  • Treatment of neuropathic pain
  • Management of epilepsy
  • Alleviation of fibromyalgia symptoms
  • Therapeutic interventions for migraine and restless legs syndrome .

Q & A

Basic Research Questions

Q. How can I optimize the synthesis of 5-amino-3-methylpentanoic acid to improve yield and purity?

• Methodological Answer : Multi-step synthesis routes often involve protecting group strategies (e.g., tert-butoxycarbonyl [Boc] for amines) and coupling reagents like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). Key parameters include:

• Reaction Solvents : Polar aprotic solvents (e.g., dimethylformamide, DMF) enhance intermediate stability.
• Catalysts : Use of 4-dimethylaminopyridine (DMAP) to accelerate esterification/amidation .
• Purification : Column chromatography with gradients of ethyl acetate/hexane or methanol/dichloromethane improves separation .
• Yield Tracking : Monitor reaction progress via thin-layer chromatography (TLC) and confirm purity via $^1$H NMR (δ 1.2–1.4 ppm for methyl groups; δ 3.1–3.3 ppm for amine protons) .

Q. What are the common challenges in isolating 5-amino-3-methylpentanoic acid from reaction mixtures?

• Methodological Answer : Challenges include:

• Hydrophilic Byproducts : Co-elution of polar impurities during chromatography. Use reverse-phase HPLC with C18 columns and 0.1% trifluoroacetic acid (TFA) in water/acetonitrile gradients .
• Amine Reactivity : Protonation under acidic conditions may reduce solubility. Adjust pH to 6–7 during extraction to maintain zwitterionic form .
• Crystallization Issues : Low melting point (~120°C) complicates recrystallization. Opt for freeze-drying or solvent evaporation under reduced pressure .

Q. Which analytical methods are most reliable for quantifying 5-amino-3-methylpentanoic acid in biological matrices?

• Methodological Answer :

• HPLC-UV : Use a hydrophilic interaction liquid chromatography (HILIC) column with UV detection at 210 nm (amide bond absorption). Mobile phase: 10 mM ammonium acetate (pH 5.0)/acetonitrile (85:15) .
• LC-MS/MS : Derivatize with dansyl chloride to enhance ionization efficiency. Monitor transitions at m/z 245 → 170 (quantifier) and 245 → 154 (qualifier) .
• Validation : Include spike-recovery tests (90–110%) and matrix-matched calibration curves to address ion suppression .

Advanced Research Questions

Q. How do stereochemical variations (e.g., (R)- vs. (S)-enantiomers) affect the biological activity of 5-amino-3-methylpentanoic acid derivatives?

• Methodological Answer :

• Chiral Resolution : Use chiral stationary phases (e.g., Chiralpak IA) with hexane/isopropanol (80:20) to separate enantiomers .
• Activity Assays : Compare IC$_{50}$ values in enzyme inhibition studies (e.g., aminotransferases). For example, (S)-enantiomers may exhibit 3–5× higher affinity due to complementary binding pockets .
• Structural Analysis : Perform X-ray crystallography of protein-ligand complexes to map hydrogen bonding (e.g., amine group interactions with Asp189 in trypsin-like proteases) .

Q. How can contradictory data in structure-activity relationship (SAR) studies be resolved?

• Methodological Answer :

• Variable Control : Ensure consistent purity (>98% by HPLC) and exclude batch-to-batch variability.
• Orthogonal Assays : Validate results using both biochemical (e.g., fluorescence polarization) and cellular (e.g., reporter gene) assays .
• Meta-Analysis : Cross-reference datasets from PubChem (CID 14554679) and ChEMBL to identify outliers .

Q. What computational strategies are effective for modeling the conformational flexibility of 5-amino-3-methylpentanoic acid?

• Methodological Answer :

• Molecular Dynamics (MD) : Simulate in explicit solvent (TIP3P water) for 100 ns to assess rotamer preferences of the methyl and amine groups .
• Docking Studies : Use AutoDock Vina to predict binding poses in γ-aminobutyric acid (GABA) receptors. Key interactions: salt bridges with Arg218 and hydrophobic contacts with Leu220 .
• QM/MM : Apply B3LYP/6-31G* for partial charge optimization and transition state analysis .

Q. How does 5-amino-3-methylpentanoic acid degrade under physiological conditions, and how can stability be enhanced?

• Methodological Answer :

• Degradation Pathways : Oxidative deamination at pH > 8 forms 3-methylglutaconic acid. Monitor via LC-MS at m/z 158 (degradant) vs. 145 (parent) .
• Stabilization : Lyophilize with trehalose (1:1 w/w) or store at −80°C under nitrogen .

Q. What experimental approaches validate the proposed biosynthesis mechanisms of 5-amino-3-methylpentanoic acid in microbial systems?

• Methodological Answer :

• Isotopic Labeling : Feed $^{13}$C-glucose to E. coli expression systems and track incorporation via $^{13}$C NMR .
• Gene Knockout : Disrupt putative aminotransferase genes (e.g., aspC) and quantify metabolite depletion via targeted metabolomics .

Methodological Integration

Q. How can researchers integrate synthetic chemistry, computational modeling, and bioassay data to develop novel 5-amino-3-methylpentanoic acid analogs?

• Methodological Answer :

• Design Workflow :

Virtual Screening : Filter ZINC15 database for analogs with LogP 0.5–2.0 and polar surface area < 80 Ų .

Parallel Synthesis : Use robotic liquid handlers to prepare 48 derivatives in 96-well plates .

• Data Triangulation : Apply machine learning (e.g., Random Forest) to correlate structural features (e.g., methyl substitution) with IC$_{50}$ trends .